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The table below summarizes the concentration of 4,5-DCQA found in various Asteraceae plants, detailing

the specific plant part used and the extraction method to aid in your experimental design.

Plant Species Plant Part
Extraction
Solvent

4,5-DCQA Content
Reference /
Source

Ligularia fischeri
(from Nonsan,

Korea)

Leaves &
Stems

50% Ethanol 11.25 mg/g (Freeze-dried
weight)

[1] [2]

Ligularia fischeri
(from Nonsan,
Korea)

Leaves &

Stems

30% Ethanol 11.79 mg/g (Freeze-dried

weight)

[1] [2]

Ligularia fischeri
(from Nonsan,

Korea)

Leaves &
Stems

100% Distilled
Water

3.38 mg/g (Freeze-dried
weight)

[1] [2]

Artemisia umbrosa
(Wild Mugwort)

Leaves or

Whole
Plant

Not Specified

(Total content in
crude extract)

3.7% (Total dicaffeoylquinic

acids, predominantly 1,5-,
3,5-, and 4,5-DCQA)

[3]

Pluchea indica Leaves 50% Ethanol
(Ultrasound

Identified among six
caffeoylquinic acid

[4]
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Plant Species Plant Part
Extraction
Solvent

4,5-DCQA Content
Reference /
Source

Extraction) derivatives

Tolpis barbata Aerial Parts Not Specified Identified as a major phenolic

compound

[5]

Pseudoconyza
viscosa

Ethanolic

Extract

Ethanol Identified via HPLC; shown

to have significant
antioxidant potential via

molecular docking

[6]

Detailed Experimental Protocols

For reliable isolation and quantification of 4,5-DCQA, here are two validated experimental workflows you

can adapt.

Protocol 1: HPLC-MS/MS Analysis for Quantification

This method, used for Ligularia fischeri, is ideal for precise quantification and validation [1] [2].

Sample Preparation:

Extraction: Use 5 g of freeze-dried, powdered leaves/stems. Extract with 50 mL of solvent
(e.g., 30% or 50% ethanol) in a water bath at 60°C for 72 hours.

Post-processing: Centrifuge the extract at 3000 rpm for 10 minutes. Filter the supernatant and
concentrate using a rotary evaporator (100 rpm, 45°C) to remove ethanol. Finally, lyophilize the

extract to a powder.
For HPLC: Re-dissolve the sample powder in methanol to a concentration of 1 mg/mL. Filter

through a 0.45 μm PVDF syringe filter before injection.

HPLC-MS/MS Conditions:

Apparatus: Shimadzu Nexera Lite LC-40D HPLC system coupled with a Sciex X500R Q-TOF

mass spectrometer.
Column: Prontosil C18 column (250 mm × 4.6 mm, 5 μm).
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Mobile Phase:

Solvent A: Deionized water with 0.1% formic acid.
Solvent B: Acetonitrile with 0.1% formic acid.

Gradient Elution: | Time (min) | % Solvent B | |------------|-------------| | 0 | 10% | | 10 | 15% | | 20 |
20% | | 30 | 25% | | 40 | 40% | | 50 | 70% | | 60 | 95% | | 70 | 95% |

Flow Rate: 0.5 mL/min.
Detection: UV/DAD at 284 nm.

MS Parameters: ESI-positive ion mode; mass scan range m/z 100-2000; source temperature
500°C; spray voltage 5500 V.

Protocol 2: General Extraction and Purification

This broader method, outlined for Artemisia umbrosa, is a good starting point for obtaining a crude extract

rich in 4,5-DCQA [3].
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(Caption: Workflow for the general extraction and purification of 4,5-DCQA from plant material.)

Bioactive Potential & Research Applications

4,5-DCQA is a compound of high interest due to its multifaceted bioactivity, which supports its potential in

drug development [7]:
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Antioxidant & Neuroprotective: Functions as an excellent antioxidant and exhibits neuroprotective

properties, including inhibition of amyloid-β protein aggregation, which is relevant to Alzheimer's
disease research.

Antiviral: Shows anti-HIV activity by effectively inhibiting HIV-1 reverse transcriptase.
Anti-inflammatory: Contributes to anti-inflammatory effects, as seen in related dicaffeoylquinic acids.

Recent computational studies on Pseudoconyza viscosa suggest that dicaffeoylquinic acid has a significant

binding potential to human peroxiredoxin 5, a key antioxidant enzyme, underscoring its therapeutic promise

[6].

Key Research Considerations

Optimize Extraction: Ethanol concentrations around 30-50% often yield higher 4,5-DCQA amounts

compared to pure water, offering a balance between efficiency and environmental safety [1] [2].
Account for Variability: The content of 4,5-DCQA can be significantly influenced by the plant's

geographical origin and growing conditions [1]. Using standardized, authenticated plant material
is crucial for reproducible results.

Leverage Elicitors: Biotic elicitors like yeast extract have been shown to enhance the synthesis of
caffeoylquinic acids in other Asteraceae plants (e.g., Arnica montana), suggesting a viable strategy to

increase 4,5-DCQA yield in vitro [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b622082#natural-sources-of-

4-5-dcqa-asteraceae-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1527515/full
https://www.sigmaaldrich.com/US/en/product/sigma/smb00221?srsltid=AfmBOoraFvpcyHmGdta9SuiLI6t40kdRoqXYBBmvBhs7cXbMVY34SoJs
https://pmc.ncbi.nlm.nih.gov/articles/PMC11945374/
https://www.smolecule.com/products/b622082#natural-sources-of-4-5-dcqa-asteraceae-plants
https://www.smolecule.com/products/b622082#natural-sources-of-4-5-dcqa-asteraceae-plants
https://www.smolecule.com/products/b622082#natural-sources-of-4-5-dcqa-asteraceae-plants
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s622082?utm_src=pdf-bulk
https://www.smolecule.com/products/s622082?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

